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Compound of Interest

Compound Name: Tetraphenoxysilane

Cat. No.: B073000 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
Tetraphenoxysilane, a tetra(aryloxy)silane, is emerging as a significant precursor in materials

science, offering unique advantages in the synthesis of silica-based materials. Its distinct

chemical structure, featuring a central silicon atom bonded to four phenoxy groups, imparts

properties that are particularly beneficial for applications requiring high thermal stability, high

refractive indices, and the incorporation of phenyl functionalities into a silica network. These

characteristics make it a valuable compound in the development of advanced materials for

optics, catalysis, and drug delivery systems. Unlike the more common tetraalkoxysilanes such

as tetraethoxysilane (TEOS), the phenyl groups in tetraphenoxysilane can influence the

hydrolysis and condensation kinetics during the sol-gel process, leading to materials with

tailored properties.

Physicochemical Properties of Tetraphenoxysilane
A clear understanding of the physical and chemical properties of tetraphenoxysilane is

essential for its effective use as a precursor. The following table summarizes key data for this

compound.
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Property Value

Molecular Formula C₂₄H₂₀O₄Si

Molecular Weight 400.5 g/mol

Appearance White powder or light pink chunky solid

Melting Point 47-50 °C

Boiling Point 417.5 °C at 760 mmHg

Density 1.185 g/cm³

Solubility Insoluble in water

Refractive Index 1.559

Applications in Materials Science
The unique properties of tetraphenoxysilane make it a suitable precursor for a variety of

advanced materials.

High Refractive Index Materials
The presence of four phenyl groups in the molecular structure of tetraphenoxysilane
contributes to a higher refractive index compared to materials derived from alkyl-based silane

precursors. This makes it an attractive candidate for the synthesis of high refractive index

optical coatings, lenses, and other photonic components. The incorporation of phenyl groups

into the silica network enhances its polarizability, which is directly related to the refractive index.

Phenyl-Functionalized Silica Materials
Tetraphenoxysilane serves as an excellent precursor for the direct synthesis of phenyl-

functionalized silica materials. The phenoxy groups can be either retained in the final material

or cleaved during the synthesis process, depending on the reaction conditions. These phenyl

groups can impart hydrophobicity, improve thermal stability, and provide sites for further

chemical modification. Phenyl-functionalized silicas find applications in chromatography, as

catalyst supports, and in the fabrication of specialized coatings.
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Sol-Gel Synthesis of Silica
Tetraphenoxysilane can be used in the sol-gel process to produce silica nanoparticles, films,

and monoliths. The hydrolysis and condensation rates of tetraphenoxysilane differ from those

of traditional alkoxysilanes like TEOS, which can be leveraged to control the morphology and

properties of the final silica product. The bulky phenoxy groups can act as "pore templates"

during the gelation process, leading to materials with unique porous structures.

Experimental Protocols
Synthesis of Tetraphenoxysilane
A common method for the synthesis of tetraphenoxysilane involves the reaction of silicon

tetrachloride with phenol.[1]

Objective: To synthesize tetraphenoxysilane from silicon tetrachloride and phenol.

Materials:

Silicon tetrachloride (SiCl₄)

Phenol (C₆H₅OH)

Pyridine (as an HCl scavenger)

Anhydrous toluene (solvent)

Procedure:

In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel,

and a condenser, dissolve 4 equivalents of phenol in anhydrous toluene.

Add 4 equivalents of pyridine to the solution to act as a base and trap the HCl byproduct.

Cool the mixture in an ice bath.

Slowly add 1 equivalent of silicon tetrachloride dropwise from the dropping funnel with

vigorous stirring.
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After the addition is complete, allow the reaction mixture to warm to room temperature and

then reflux for 2 hours to ensure the reaction goes to completion.

Cool the mixture and filter to remove the pyridinium hydrochloride salt.

Wash the filtrate with water to remove any remaining salt and pyridine.

Dry the organic layer over anhydrous sodium sulfate.

Remove the toluene by rotary evaporation to yield the crude tetraphenoxysilane.

Purify the product by vacuum distillation or recrystallization.

Diagram of Synthesis Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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